Cas no 126764-32-7 (1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde
• CAS No: 126764-32-7
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 4584529
• Update Time: 2025-09-27

1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-
• 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C8H9F3N2O2/c1-5-6(3-14)7(13(2)12-5)15-4-8(9,10)11/h3H,4H2,1-2H3
• InChI Key： IDUSRUSDBWEITC-UHFFFAOYSA-N
• SMILES： N1(C)C(OCC(F)(F)F)=C(C=O)C(C)=N1

Additional information on 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde

Introduction to 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde (CAS No. 126764-32-7) and Its Emerging Applications in Chemical Biology

The compound 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde (CAS No. 126764-32-7) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde features a pyrazole core substituted with dimethyl and trifluoroethoxy groups, which endow it with unique electronic and steric properties. The presence of the aldehyde functionality at the 4-position makes it a versatile building block for further chemical modifications, while the electron-withdrawing effect of the trifluoroethoxy group enhances its reactivity in various synthetic pathways.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in drug discovery due to their broad spectrum of biological activities. Pyrazoles are known for their ability to modulate enzyme inhibition, receptor binding, and other pharmacological targets. The specific substitution pattern in 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde not only contributes to its structural uniqueness but also influences its interactions with biological targets. This compound has been extensively studied for its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications.

In particular, the trifluoroethoxy group introduces fluorine atoms into the molecule, which are well-known for their ability to enhance metabolic stability and binding affinity. Fluorinated compounds often exhibit improved pharmacokinetic properties, making them more suitable for clinical development. The aldehyde moiety at the 4-position of the pyrazole ring provides a reactive site for condensation reactions with various nucleophiles, enabling the synthesis of imines, hydrazones, and other functionalized derivatives. These derivatives can then be further explored for their biological activity against a range of diseases.

Current research in chemical biology has demonstrated that 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde serves as an effective scaffold for developing novel bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The dimethyl groups at the 1-position contribute to steric hindrance around the pyrazole ring, which can fine-tune interactions with biological targets. This structural feature allows researchers to modulate binding affinities and selectivity by introducing additional substituents or functional groups.

The versatility of 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde extends beyond its role as a synthetic intermediate. It has been utilized in the development of probes for biochemical assays and as a precursor for more complex molecules with targeted biological activities. The compound's reactivity makes it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are widely employed in pharmaceutical synthesis. These reactions enable the introduction of aryl or vinyl groups at various positions of the pyrazole ring, expanding its utility in drug design.

Recent publications have highlighted the compound's potential in addressing neurological disorders. Pyrazole derivatives have been shown to interact with neurotransmitter receptors and ion channels, suggesting their therapeutic relevance in conditions such as Alzheimer's disease and epilepsy. The unique combination of substituents in 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde may confer specific binding properties that make it an attractive candidate for further investigation in this area. Additionally, its stability under various reaction conditions makes it a reliable choice for large-scale synthesis and subsequent pharmacological testing.

The role of computational chemistry has also been instrumental in understanding the behavior of 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These studies have helped researchers predict binding affinities and optimize synthetic routes for more potent derivatives. By leveraging computational tools alongside experimental techniques, scientists can accelerate the discovery process and identify promising candidates for clinical trials.

In conclusion,1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde (CAS No. 126764-32-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel bioactive molecules with therapeutic applications across multiple disease areas. As research continues to uncover new applications for this compound and its derivatives,it is likely to remain a valuable tool in drug discovery efforts worldwide.